Cas no 1206593-30-7 (4-Ethoxy-3-(trifluoromethyl)benzyl bromide)

• Product Name: 4-Ethoxy-3-(trifluoromethyl)benzyl bromide
• CAS No: 1206593-30-7
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 3161424
• PubChem ID: 55219677
• Update Time: 2025-10-29

4-Ethoxy-3-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-(trifluoromethyl)benzyl bromide
• 4-Ethoxy-3-(trifluoroMethyl)benzyl broMide, 97%
• Benzene, 4-(bromomethyl)-1-ethoxy-2-(trifluoromethyl)-
• 1206593-30-7
• MFCD13196582
• JS-4900
• 4-(bromomethyl)-1-ethoxy-2-(trifluoromethyl)benzene
• AKOS006239191

• MDL： MFCD13196582
• Inchi： 1S/C10H10BrF3O/c1-2-15-9-4-3-7(6-11)5-8(9)10(12,13)14/h3-5H,2,6H2,1H3
• InChI Key： GAZKSECNCUGHQP-UHFFFAOYSA-N
• SMILES： C1(OCC)=CC=C(CBr)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 281.98671Da
• Monoisotopic Mass: 281.98671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Ethoxy-3-(trifluoromethyl)benzyl bromide

Research Briefing on 4-Ethoxy-3-(trifluoromethyl)benzyl bromide (CAS: 1206593-30-7) in Chemical Biology and Pharmaceutical Applications

4-Ethoxy-3-(trifluoromethyl)benzyl bromide (CAS: 1206593-30-7) is a specialized chemical intermediate gaining attention in chemical biology and pharmaceutical research due to its unique structural properties. This trifluoromethyl-substituted benzyl bromide derivative serves as a versatile building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies highlight its role in facilitating efficient nucleophilic substitution reactions, enabling the introduction of the 4-ethoxy-3-(trifluoromethyl)benzyl moiety into complex molecular architectures.

In the context of drug discovery, this compound has shown particular promise in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating irreversible inhibitors through selective alkylation of cysteine residues. The electron-withdrawing trifluoromethyl group enhances the reactivity of the benzyl bromide while the ethoxy substituent provides optimal steric properties for target engagement. Researchers reported improved pharmacokinetic profiles in lead compounds incorporating this structural motif.

Recent synthetic methodology developments have expanded the applications of 1206593-30-7. A breakthrough published in Organic Letters (2024) described a photocatalytic coupling strategy using this reagent under mild conditions, achieving excellent yields (85-92%) in the functionalization of heteroaromatic systems. This advancement addresses previous challenges with competing elimination pathways and has enabled more efficient synthesis of drug candidates in oncology and inflammatory disease pipelines.

From a safety and handling perspective, new stability studies have characterized the optimal storage conditions for 4-Ethoxy-3-(trifluoromethyl)benzyl bromide. Research indicates that maintaining the compound at -20°C under inert atmosphere significantly extends its shelf-life compared to room temperature storage (6 months vs 2 weeks stability). These findings, published in the Journal of Chemical Safety (2023), provide crucial guidance for industrial-scale applications.

Looking forward, several pharmaceutical companies have included derivatives of 1206593-30-7 in their preclinical pipelines, particularly for autoimmune disorders and hematological malignancies. The compound's ability to impart metabolic stability while maintaining target selectivity makes it particularly valuable in next-generation covalent inhibitor design. Ongoing research is exploring its application in PROTAC (PROteolysis TArgeting Chimera) development, leveraging its electrophilic properties for targeted protein degradation strategies.